Cas no 53534-16-0 (Benzene, 1-(1,2-dibromoethyl)-3-nitro-)
53534-16-0 structure
Product Name:Benzene, 1-(1,2-dibromoethyl)-3-nitro-
CAS No:53534-16-0
MF:C8H7Br2NO2
MW:308.954680681229
CID:357044
PubChem ID:11404079
Update Time:2025-04-19
Benzene, 1-(1,2-dibromoethyl)-3-nitro- Chemical and Physical Properties
Names and Identifiers
-
- Benzene, 1-(1,2-dibromoethyl)-3-nitro-
- 1-(1,2-dibromoethyl)-3-nitrobenzene
- 53534-16-0
- DTXSID20464887
-
- Inchi: 1S/C8H7Br2NO2/c9-5-8(10)6-2-1-3-7(4-6)11(12)13/h1-4,8H,5H2
- InChI Key: WMICFDUSGUAMPY-UHFFFAOYSA-N
- SMILES: BrC(CBr)C1C=CC=C(C=1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 306.88431
- Monoisotopic Mass: 306.88435g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.4
- Topological Polar Surface Area: 45.8Ų
Experimental Properties
- PSA: 43.14
Benzene, 1-(1,2-dibromoethyl)-3-nitro- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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